Cas no 1361112-84-6 (4-Methyl-2-piperidin-4-yl-1H-pyrimidin-6-one;dihydrochloride)

• Product Name: 4-Methyl-2-piperidin-4-yl-1H-pyrimidin-6-one;dihydrochloride
• CAS No: 1361112-84-6
• MF: C₁₀H₁₇Cl₂N₃O
• MW: 266.167480230331
• MDL: MFCD21605927
• CID: 4696811
• Update Time: 2025-06-08

4-Methyl-2-piperidin-4-yl-1H-pyrimidin-6-one;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-2-piperidin-4-yl-pyrimidin-4-ol dihydrochloride
• 6-methyl-2-(piperidin-4-yl)pyrimidin-4-ol dihydrochloride
• 4-Methyl-2-piperidin-4-yl-1H-pyrimidin-6-one;dihydrochloride

• MDL： MFCD21605927
• Inchi： 1S/C10H15N3O.2ClH/c1-7-6-9(14)13-10(12-7)8-2-4-11-5-3-8;;/h6,8,11H,2-5H2,1H3,(H,12,13,14);2*1H
• InChI Key： CEMUTLJJAJQPLQ-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C1C=C(C)N=C(C2CCNCC2)N1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 301
• Topological Polar Surface Area: 53.5

Additional information on 4-Methyl-2-piperidin-4-yl-1H-pyrimidin-6-one;dihydrochloride

Introduction to 4-Methyl-2-piperidin-4-yl-1H-pyrimidin-6-one; Dihydrochloride (CAS No. 1361112-84-6)

The compound 4-Methyl-2-piperidin-4-yl-1H-pyrimidin-6-one; Dihydrochloride, identified by the CAS number 1361112-84-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the pyrimidine class of heterocyclic molecules, which are widely recognized for their diverse biological activities and therapeutic potential. The structural framework of this molecule incorporates a piperidine ring and a pyrimidinone moiety, both of which are known to contribute to its unique pharmacological properties.

Recent studies have highlighted the importance of pyrimidine derivatives in the development of novel therapeutic agents. The presence of the 4-methyl substituent and the 2-piperidin-4-yl group in this compound imparts specific interactions with biological targets, making it a promising candidate for further investigation. The dihydrochloride salt form enhances the solubility and stability of the compound, facilitating its use in various research applications.

In the realm of medicinal chemistry, the synthesis and characterization of such compounds are critical for understanding their mechanism of action and potential therapeutic applications. The pyrimidin-6-one core is particularly noteworthy, as it has been extensively studied for its role in modulating enzymatic pathways and cellular processes. This compound’s ability to interact with biological receptors and enzymes suggests its utility in addressing a range of medical conditions.

Current research in pharmacology has demonstrated that modifications within the pyrimidine ring can significantly alter the biological activity of a molecule. The 4-methyl-2-piperidin-4-yl substitution pattern in 4-Methyl-2-piperidin-4-yl-1H-pyrimidin-6-one; Dihydrochloride has been strategically designed to optimize binding affinity and selectivity. Such structural features are essential for developing drugs that exhibit high efficacy while minimizing side effects.

The dihydrochloride form of this compound not only improves its pharmacokinetic properties but also ensures consistent performance in experimental settings. This has made it a valuable tool for researchers investigating novel therapeutic strategies. The compound’s stability under various conditions further enhances its utility in both preclinical and clinical studies.

One of the most exciting aspects of this molecule is its potential application in oncology research. Pyrimidine derivatives have shown promise as inhibitors of key enzymes involved in cancer cell proliferation. The specific interactions between 4-Methyl-2-piperidin-4-yl-1H-pyrimidin-6-one; Dihydrochloride and target proteins have been explored in several preclinical models, revealing mechanisms that could lead to effective anti-cancer therapies.

Additionally, the compound’s structural features make it an attractive scaffold for drug design. By leveraging computational methods and synthetic chemistry, researchers can modify this molecule to enhance its pharmacological profile. Such efforts are crucial for developing next-generation pharmaceuticals that address unmet medical needs.

The field of drug discovery relies heavily on high-quality starting materials like 4-Methyl-2-piperidin-4-yl-1H-pyrimidin-6-one; Dihydrochloride (CAS No. 1361112-84-6). Its availability enables scientists to conduct rapid screening assays and validate lead compounds efficiently. The precision with which this compound can be synthesized and purified underscores its importance as a building block in medicinal chemistry.

Recent advancements in analytical techniques have allowed for deeper insights into the structure-function relationships of this molecule. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography have provided detailed information about its conformational dynamics and binding interactions. These data are invaluable for refining drug design strategies.

The therapeutic potential of this compound extends beyond oncology. Researchers are also investigating its role in neurodegenerative diseases, infectious disorders, and inflammatory conditions. The versatility of its chemical framework allows it to interact with multiple biological pathways, making it a versatile tool for studying complex diseases.

In conclusion, 4-Methyl-2-piperidin-4-yl-1H-pyrimidin-6-one; Dihydrochloride represents a significant contribution to pharmaceutical chemistry. Its unique structural features, combined with its enhanced stability and solubility, make it a valuable asset in drug discovery efforts. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in developing innovative treatments for various medical conditions.